Cas no 1797181-76-0 (6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1797181-76-0
• MF: C₁₃H₁₅N₅O₃
• MW: 289.289901971817
• CID: 6329291
• PubChem ID: 71810153
• Update Time: 2025-06-14

6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1797181-76-0
• F6448-1564
• N-[1-(OXAN-4-YL)PYRAZOL-4-YL]-6-OXO-1H-PYRIDAZINE-3-CARBOXAMIDE
• AKOS024567346
• 6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C13H15N5O3/c19-12-2-1-11(16-17-12)13(20)15-9-7-14-18(8-9)10-3-5-21-6-4-10/h1-2,7-8,10H,3-6H2,(H,15,20)(H,17,19)
• InChI Key： APURUIPWMYSJTO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(C1C=CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 289.11748936g/mol
• Monoisotopic Mass: 289.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of 6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide (CAS: 1797181-76-0)

The compound 6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide (CAS: 1797181-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridazine-carboxamide scaffold, has been investigated for its role as a modulator of various biological targets, particularly in the context of inflammatory and oncological diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable finding is its selective inhibition of specific kinase pathways involved in cell proliferation and inflammation. In vitro assays have demonstrated that 1797181-76-0 exhibits nanomolar potency against certain kinases, making it a promising candidate for further drug development. The compound's ability to penetrate cellular membranes and maintain stability under physiological conditions has also been highlighted as a key advantage.

Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for the compound's efficacy. The tetrahydro-2H-pyran-4-yl moiety, in particular, has been identified as essential for maintaining high binding affinity to target proteins. Computational modeling and X-ray crystallography have further revealed the precise interactions between 1797181-76-0 and its binding sites, offering a foundation for the design of derivatives with improved pharmacological properties.

In vivo studies using animal models have shown promising results, with 1797181-76-0 demonstrating significant efficacy in reducing tumor growth and inflammatory markers. Notably, the compound exhibited a favorable pharmacokinetic profile, including good oral bioavailability and a manageable safety profile. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting kinase-driven diseases.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through the synthesis and evaluation of structurally modified analogs. Additionally, efforts are underway to explore combination therapies, where 1797181-76-0 could be used alongside existing drugs to enhance therapeutic outcomes.

In conclusion, 6-oxo-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)-1,6-dihydropyridazine-3-carboxamide represents a promising avenue for drug discovery. Its unique chemical structure and robust biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research will likely focus on advancing this compound through preclinical and clinical stages, with the ultimate goal of translating these findings into effective treatments for patients.